Cas no 3064-73-1 (Isobutyl Thiuram Disulfide)

• Product Name: Isobutyl Thiuram Disulfide
• CAS No: 3064-73-1
• MF: C₁₈H₃₆N₂S₄
• MW: 408.751839637756
• CID: 43759
• PubChem ID: 76470
• Update Time: 2025-06-12

Isobutyl Thiuram Disulfide Chemical and Physical Properties

Names and Identifiers

• tetra(isobutyl)thioperoxydicarbamic acid
• Isobutyl thiuram disulfide
• bis(2-methylpropyl)carbamothioylsulfanyl N,N-bis(2-methylpropyl)carbamodithioate
• Cure-Rite? IBT
• TIBTD(IBTD)
• Diisobutylthiuram disulfide
• EINECS 221-312-5
• Tetraisobutylthiuram disulfide
• Tetraisobutyl-thiuramdisulfid
• TiBTD
• SCHEMBL358578
• AKOS016036659
• Thioperoxydicarbonic diamide ([(H2N)C(S)]2S2), tetrakis(2-methylpropyl)-
• BDBM50570515
• Thioperoxydicarbonic diamide (((H2N)C(S))2S2), tetrakis(2-methylpropyl)-
• Thioperoxydicarbonic diamide (((H2N)C(S))2S2), N,N,N',N'-tetrakis(2-methylpropyl)-
• QOTYLQBPNZRMNL-UHFFFAOYSA-N
• CHEMBL4871643
• CCB3DC6HV9
• NS00020293
• 3064-73-1
• N,N,N',N'-Tetrakis(2-methylpropyl)disulfane-1,2-dicarbothioamide
• Disulfide, bis(diisobutylthiocarbamoyl)
• Thioperoxydicarbonic diamide ([(H2N)C(S)]2S2), N,N,N',N'-tetrakis(2-methylpropyl)-
• Bis(diisobutylthiocarbamoyl) disulfide
• DTXSID7062823
• Diisobutyl thiuram disulfide
• N,N-BIS(2-METHYLPROPYL){[BIS(2-METHYLPROPYL)CARBAMOTHIOYL]DISULFANYL}CARBOTHIOAMIDE
• Isobutyl Thiuram Disulfide

• Inchi： 1S/C18H36N2S4/c1-13(2)9-19(10-14(3)4)17(21)23-24-18(22)20(11-15(5)6)12-16(7)8/h13-16H,9-12H2,1-8H3
• InChI Key： QOTYLQBPNZRMNL-UHFFFAOYSA-N
• SMILES： S(C(N(CC(C)C)CC(C)C)=S)SC(N(CC(C)C)CC(C)C)=S

Computed Properties

• Exact Mass: 296.05100
• Monoisotopic Mass: 408.17613385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 11
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.7
• Topological Polar Surface Area: 121Ų

Experimental Properties

• PSA: 144.04000
• LogP: 4.21060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on Isobutyl Thiuram Disulfide

Isobutyl Thiuram Disulfide (CAS No. 3064-73-1): A Comprehensive Overview

The compound Isobutyl Thiuram Disulfide, identified by the Chemical Abstracts Service Number (CAS No.) 3064-73-1, is a significant chemical entity widely recognized in the field of pharmaceuticals and industrial applications. This organosulfur compound has garnered considerable attention due to its unique chemical properties and versatile applications, particularly in the development of pharmaceuticals and agrochemicals. This article provides an in-depth exploration of Isobutyl Thiuram Disulfide, delving into its chemical structure, synthesis, applications, and the latest research findings that underscore its importance in modern chemistry.

The molecular structure of Isobutyl Thiuram Disulfide consists of a thiuram disulfide core substituted with isobutyl groups. This configuration imparts distinct reactivity and stability, making it a valuable intermediate in organic synthesis. The compound's molecular formula is C₈H₁₄S₄, reflecting its composition of carbon, hydrogen, and sulfur atoms. The presence of sulfur-sulfur bonds in its structure contributes to its thermal stability and resistance to degradation, which are critical factors in its industrial utility.

In terms of synthesis, Isobutyl Thiuram Disulfide is typically prepared through the reaction of isobutyl halides with sodium thiolate, followed by oxidation to form the disulfide bond. This synthetic route highlights the compound's reliance on well-established organic chemistry principles, ensuring reproducibility and scalability. Recent advancements in synthetic methodologies have further refined the production process, enhancing yield and purity while minimizing byproduct formation. These improvements align with the growing demand for high-purity chemicals in pharmaceutical manufacturing.

The primary application of Isobutyl Thiuram Disulfide lies in its role as a precursor in the synthesis of pharmaceutical compounds. Its reactivity with various nucleophiles makes it a versatile building block for more complex molecules. For instance, it has been utilized in the development of antifungal agents and other therapeutic compounds where sulfur-containing heterocycles play a crucial role. The compound's ability to undergo nucleophilic substitution reactions allows for the introduction of diverse functional groups, enabling the creation of structurally diverse drug candidates.

In addition to pharmaceutical applications, Isobutyl Thiuram Disulfide finds use in agrochemical formulations. Its derivatives are known for their pesticidal properties, contributing to crop protection strategies. The compound's stability under environmental conditions ensures prolonged efficacy, making it a preferred choice for agricultural chemists seeking effective pest control solutions. Furthermore, ongoing research is exploring its potential in biodegradable pesticides, aligning with global efforts to develop sustainable agrochemicals.

The latest research on Isobutyl Thiuram Disulfide has revealed novel applications in material science. Studies have demonstrated its utility as a crosslinking agent in polymer synthesis, enhancing material strength and durability. The compound's ability to form stable sulfur-sulfur bonds contributes to the development of high-performance polymers used in automotive and aerospace industries. These findings underscore the broad applicability of Isobutyl Thiuram Disulfide, extending beyond traditional chemical domains.

Emerging research also highlights the compound's potential in nanotechnology. Researchers have investigated its role as a stabilizing agent for nanoparticles, improving their dispersion and functionality. This application is particularly relevant in drug delivery systems, where controlled particle size and stability are critical for therapeutic efficacy. The incorporation of Isobutyl Thiuram Disulfide into nanoscale formulations offers promising avenues for enhancing drug targeting and bioavailability.

Safety considerations are paramount when handling Isobutyl Thiuram Disulfide. While not classified as a hazardous substance under standard regulations, appropriate handling procedures must be followed to ensure worker safety and environmental protection. Personal protective equipment (PPE) such as gloves and goggles is recommended during handling to prevent skin and eye contact. Proper ventilation should be maintained in areas where the compound is used to minimize inhalation risks.

The environmental impact of Isobutyl Thiuram Disulfide has been a subject of scrutiny in recent studies. Research indicates that while the compound is relatively stable under normal conditions, it can undergo degradation under specific environmental stressors such as high temperatures or UV radiation. Efforts are underway to develop environmentally friendly alternatives that maintain efficacy while reducing ecological impact. These initiatives reflect the industry's commitment to sustainable practices.

In conclusion, Isobutyl Thiuram Disulfide (CAS No. 3064-73-1) is a multifaceted compound with significant applications across pharmaceuticals, agrochemicals, and material science. Its unique chemical properties make it a valuable intermediate in organic synthesis, while ongoing research continues to uncover new uses for this versatile molecule. As scientific understanding advances, the potential applications of Isobutyl Thiuram Disulfide are expected to expand further, reinforcing its importance in modern chemistry.